Methyl 3-(2-chlorophenyl)-2-oxopropanoate
Overview
Description
Methyl 3-(2-chlorophenyl)-2-oxopropanoate (MCPOP) is an organic compound belonging to the class of carboxylic acid derivatives. It is a colorless, odorless, and non-toxic compound with a molecular weight of 220.7 g/mol. MCPOP is a versatile compound with a wide range of applications, ranging from pharmaceuticals to industrial chemicals. In particular, it is widely used in the synthesis of various drugs, as an intermediate in the manufacture of dyes, and in the production of perfumes.
Mechanism of Action
Methyl 3-(2-chlorophenyl)-2-oxopropanoate is a prodrug, meaning that it is inactive until it is metabolized in the body. It is metabolized by the enzyme cytochrome P450, which converts it into its active form, 2-chlorophenyl propionic acid. This active form binds to the receptor sites in the body and exerts its pharmacological effects.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects. It is an anti-inflammatory agent, and has been used to treat inflammatory conditions such as arthritis and asthma. It is also an analgesic, and can be used to treat pain. Additionally, it has been used to treat certain types of cancer, and has been shown to have anti-tumor effects.
Advantages and Limitations for Lab Experiments
Methyl 3-(2-chlorophenyl)-2-oxopropanoate has several advantages as a model compound for laboratory experiments. It is readily available and relatively inexpensive. It is also non-toxic and has a low molecular weight, making it easy to handle and store. Additionally, it is a versatile compound, with a wide range of applications.
However, there are some limitations to the use of this compound in laboratory experiments. It is not very soluble in water, and therefore may not be suitable for certain types of experiments. Additionally, its low molecular weight may limit its use in larger-scale experiments.
Future Directions
Methyl 3-(2-chlorophenyl)-2-oxopropanoate has a wide range of potential future applications. It could be used to develop more effective anti-inflammatory drugs, as well as drugs to treat pain and cancer. It could also be used to develop more efficient methods of synthesizing drugs and other compounds. Additionally, it could be used to study the structure-activity relationships of various drugs, and to develop more effective drugs with fewer side effects. Finally, it could be used to develop more efficient methods of synthesizing dyes and perfumes.
Synthesis Methods
Methyl 3-(2-chlorophenyl)-2-oxopropanoate is synthesized from the reaction of 2-chlorobenzaldehyde and propionic acid in the presence of a base catalyst. The reaction is carried out in aqueous solution at a temperature of 80-90°C. The reaction is complete after 3-4 hours, and the product is isolated by filtration. The yield of the reaction is typically around 70%.
Scientific Research Applications
Methyl 3-(2-chlorophenyl)-2-oxopropanoate has been widely used in scientific research as a model compound for studying the structure and reactivity of carboxylic acid derivatives. It is also used as a model compound to study the mechanism of action of various drugs, such as anti-inflammatory drugs and antibiotics. Additionally, it is used to study the biochemical and physiological effects of drugs, and to study the structure-activity relationships of various drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 3-(2-chlorophenyl)-2-oxopropanoate involves the reaction of 2-chlorobenzoyl chloride with methyl acetoacetate in the presence of a base to form the desired product.", "Starting Materials": [ "2-chlorobenzoyl chloride", "methyl acetoacetate", "base (such as triethylamine or pyridine)", "solvent (such as dichloromethane or ethyl acetate)" ], "Reaction": [ "Add the base to the solvent and stir to dissolve.", "Slowly add 2-chlorobenzoyl chloride to the solution while stirring.", "Allow the reaction to proceed for a few minutes until the mixture becomes homogeneous.", "Add methyl acetoacetate to the reaction mixture and stir for several hours at room temperature.", "Quench the reaction by adding water and extract the product with a suitable organic solvent.", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the desired product." ] } | |
CAS RN |
1181561-08-9 |
Molecular Formula |
C10H9ClO3 |
Molecular Weight |
212.63 g/mol |
IUPAC Name |
methyl 3-(2-chlorophenyl)-2-oxopropanoate |
InChI |
InChI=1S/C10H9ClO3/c1-14-10(13)9(12)6-7-4-2-3-5-8(7)11/h2-5H,6H2,1H3 |
InChI Key |
JTIINAQJJSFDDW-UHFFFAOYSA-N |
Canonical SMILES |
COC(=O)C(=O)CC1=CC=CC=C1Cl |
Purity |
95 |
Origin of Product |
United States |
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